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Regression Analysis Technical Support Center
This guide provides troubleshooting assistance for common issues encountered during

regression analysis. It is intended for researchers, scientists, and drug development

professionals to help diagnose and resolve potential problems in their statistical models.

Troubleshooting Workflow
Before diving into specific problems, it's helpful to have a general workflow for diagnosing your

regression model. The following diagram outlines a logical sequence of checks.
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Start: Fit Initial
Regression Model

1. Check for Non-Linearity
(Residuals vs. Fitted Plot)

Fix: Apply Variable
Transformation

(e.g., log, polynomial)

Pattern
Found

2. Check for Heteroscedasticity
(Residuals vs. Fitted Plot,

Breusch-Pagan Test)

No Pattern

Fix: Use Robust Standard Errors
or Weighted Least Squares (WLS)

Pattern
Found

3. Check for Autocorrelation
(Durbin-Watson Test)
(Time Series Data)

No Pattern

Fix: Add Lagged Variables
or Use Time Series Models (ARIMA)

Present

4. Check for Multicollinearity
(VIF > 5-10)

Absent

Fix: Remove or Combine
Correlated Predictors

Present

5. Check for Outliers/Leverage
(Residuals vs. Leverage Plot)

Absent

Fix: Investigate, Remove,
or Use Robust Regression

Present

End: Model is Diagnosed
and Refined

Absent
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To cite this document: BenchChem. [Common problems in regression analysis and how to fix
them.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13436914#common-problems-in-regression-
analysis-and-how-to-fix-them]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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